1-Fluoro-2-(trifluoromethylsulfonyl)benzene
Overview
Description
1-Fluoro-2-(trifluoromethylsulfonyl)benzene, also known as this compound, is a useful research compound. Its molecular formula is C7H4F4O2S and its molecular weight is 228.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Organic Electronics and Catalysis : Compounds like 3,4-fused 1,1-di-fluorocyclopropabenzenes, synthesized from fluoro benzenes, can be used in the production of fluoro cations. These cations have potential applications in organic electronics and catalysis (Müller & Rodriguez, 1986).
Chemical Reactivity and Synthesis : Electrophilic sulfonation of fluoro benzenes yields strong acidic polyfluoro benzene sulfonic acids. This process allows for the easy production of mono-, di-, and trithiols and sulfonic acids, which are important in chemical synthesis (Sartori, Cremer, & Johannsen, 1983).
Solubility Studies : The solubility of compounds like 1-fluoro-4-(methylsulfonyl)benzene in organic solvents varies significantly, with the lowest solubility in ethanol. Such solubility studies are crucial in pharmaceutical and chemical industries for process optimization (Qian, Wang, & Chen, 2014).
Novel Molecule Synthesis : Synthesis and nucleophilic aromatic substitution of compounds like 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene can lead to the creation of novel (pentafluorosulfanyl)benzenes with unique properties (Ajenjo, Greenhall, Zarantonello, & Beier, 2016).
Catalysis : Bismuth tris-trifluoromethanesulfonate demonstrates high catalytic activity in the Friedel-Crafts acylation reaction. This property is valuable for the synthesis of various aromatic compounds (Desmurs, Labrouillere, Roux, Gaspard, Laporterie, & Dubac, 1997).
Fluorescence Studies : Fluoro(trifluoromethyl)benzenes show unique fluorescence spectra and quenching of singlet state emission, which is significant in photophysical research (Al-ani, 1973).
Electron Capture Studies : Dissociative electron attachment studies on halocarbon-derivatives of nitro-benzene, including fluoro(trifluoromethyl)benzenes, reveal efficient capture of thermal electrons. Such studies are important in understanding the electronic properties of these compounds (Wnorowska, Kočišek, & Matejčík, 2014).
Environmental Remediation : Compounds related to fluoro(trifluoromethyl)benzenes, like PFOS and PFOA, can be effectively reduced in groundwater through heat-activated persulfate oxidation. This method is promising for in-situ groundwater remediation (Park, Lee, Medina, Zull, & Waisner, 2016).
Safety and Hazards
The compound is classified as a warning under the GHS07 pictogram . It causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
1-fluoro-2-(trifluoromethylsulfonyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F4O2S/c8-5-3-1-2-4-6(5)14(12,13)7(9,10)11/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXZFXDLCZKKNCX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)F)S(=O)(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40577600 | |
Record name | 1-Fluoro-2-(trifluoromethanesulfonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40577600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2358-41-0 | |
Record name | 1-Fluoro-2-(trifluoromethanesulfonyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40577600 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Fluoro-2-(trifluoromethylsulfonyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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